Cas no 331460-00-5 ((5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate)

(5-Bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate is a synthetic ester compound featuring a brominated methoxyphenyl group conjugated with a cinnamate moiety. Its molecular structure combines electrophilic aromatic substitution potential with photochemical reactivity, making it valuable in organic synthesis and material science applications. The bromine substituent enhances reactivity for further functionalization, while the methoxy group contributes to electronic modulation. The α,β-unsaturated ester system allows participation in Michael additions or polymerizations. This compound exhibits stability under standard conditions and demonstrates compatibility with palladium-catalyzed cross-coupling reactions. Its dual-functional design enables precise structural modifications, particularly useful in pharmaceutical intermediates or specialty polymer development. The crystalline solid form facilitates handling and purification in laboratory settings.

(5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate structure

331460-00-5 structure

Product Name:(5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate

CAS No:331460-00-5

MF:

MW:

CID:4646448

Update Time:2025-06-22

(5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

- (5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate

(5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00979432-1g	(5-Bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate	331460-00-5	90%	1g	￥4193.0	2023-03-20
Key Organics Ltd	JS-0143-1MG	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	JS-0143-5MG	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	JS-0143-10MG	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	JS-0143-20MG	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	20mg	￡76.00	2023-03-20
Key Organics Ltd	JS-0143-0.5G	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	0.5g	£385.00	2023-09-08
Ambeed	A951780-1g	(5-Bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate	331460-00-5	90%	1g	$611.0	2024-04-20
Key Organics Ltd	JS-0143-1g	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	JS-0143-5g	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	JS-0143-10g	5-bromo-2-methoxybenzyl 3-phenylacrylate	331460-00-5	>90%	10g	£5775.00	2023-09-08

(5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on (5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate

Exploring the Properties and Applications of (5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate

The compound with CAS No. 331460-00-5, commonly referred to as (5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a methoxy group and an α,β-unsaturated ester moiety. The (5-bromo-2-methoxyphenyl) group contributes to the molecule's electronic properties, while the (2E)-3-phenylprop-2-enoyl group introduces conjugation and reactivity, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of α,β-unsaturated esters in organic synthesis due to their ability to participate in various cycloaddition reactions, such as Diels-Alder reactions. The presence of the bromine atom in the aromatic ring further enhances the molecule's reactivity, making it an ideal candidate for substitution and coupling reactions. Researchers have explored its use in constructing bioactive molecules, where the bromine atom can serve as a site for further functionalization or serve as a leaving group in nucleophilic substitutions.

The synthesis of (5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoate typically involves a multi-step process, including nucleophilic aromatic substitution and esterification. The methoxy group on the aromatic ring plays a crucial role in directing the substitution reaction, ensuring high regioselectivity. This compound has been studied for its potential applications in drug discovery, particularly in the development of anticancer agents. The bromine atom can act as a bioisostere or serve as a site for radiolabeling, enabling its use in targeted drug delivery systems.

In terms of physical properties, this compound exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for solution-phase reactions. Its UV-vis spectrum shows strong absorption due to the conjugated system formed by the α,β-unsaturated ester and the aromatic rings. This property makes it a promising candidate for applications in optoelectronic materials and sensors.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of this compound with high accuracy. Density functional theory (DFT) calculations have revealed that the molecule has a low HOMO-LUMO gap, indicating its potential for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Additionally, molecular dynamics simulations have provided insights into its stability under various conditions, which is crucial for its application in high-performance materials.

The bromine atom in this compound also makes it an interesting candidate for Suzuki-Miyaura coupling reactions. By replacing bromine with other aryl or heteroaryl groups, chemists can create libraries of structurally diverse compounds for high-throughput screening in drug discovery. This approach has been successfully employed in developing new leads for kinase inhibitors and other therapeutic agents.

In conclusion, (5-bromo-2-methoxyphenyl)methyl (2E)-3-phenylprop-2-enoyl is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and tunable properties make it an invaluable tool for researchers in organic synthesis, materials science, and drug discovery. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is likely to grow significantly.